4-[(Ethoxycarbonyl)amino]cyclohexyl 5-(1,2-dithiolan-3-yl)pentanoate

• IUPAC Name: [4-(ethoxycarbonylamino)cyclohexyl] 5-(dithiolan-3-yl)pentanoate
• InChI: InChI=1S/C17H29NO4S2/c1-2-21-17(20)18-13-7-9-14(10-8-13)22-16(19)6-4-3-5-15-11-12-23-24-15/h13-15H,2-12H2,1H3,(H,18,20)
• InChI Key: KOXAOMDBYYLWGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1CCC(CC1)OC(=O)CCCCC2CCSS2
• Molecular Formula: C17H29NO4S2
• Molecular Weight: 375.6 g/mol

Description

The compound “4-[(Ethoxycarbonyl)amino]cyclohexyl 5-(1,2-dithiolan-3-yl)pentanoate” is a complex organic molecule. It contains a cyclohexyl ring, an ethoxycarbonyl group, an amino group, and a 1,2-dithiolan-3-yl pentanoate group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The cyclohexyl ring provides a rigid, three-dimensional structure, while the other groups add various chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the amino group could participate in reactions with acids or electrophiles, while the ethoxycarbonyl group could undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar ethoxycarbonyl and amino groups could make it somewhat soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, it might interact with biological molecules in specific ways to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could be quite varied, depending on its properties and potential applications. It could be studied for its potential uses in medicine, materials science, or other fields.